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Compound of Interest

Compound Name: SOLVENT YELLOW 83

Cat. No.: B1172513 Get Quote

Disclaimer: The following information is for research purposes only and has not been fully

validated for medical applications.

Based on available data, "Solvent Yellow 83" is a name associated with two distinct chemical

entities, a solvent dye and a pigment, each with different properties and applications. This

guide addresses both to clarify their potential, though currently undocumented, use in

improving signal-to-noise ratio in research settings. The primary documented applications for

these substances are in industrial settings as colorants.

Section 1: Frequently Asked Questions (FAQs)
Q1: What is the difference between Solvent Yellow 83 and Pigment Yellow 83?

A1: While both are yellow colorants, they have different chemical structures and solubility

properties.

Solvent Yellow 83 is a metal complex dye soluble in various organic solvents.[1][2][3]

Pigment Yellow 83 is a diarylide pigment that is generally insoluble in water and most

common solvents.[4][5][6] It is crucial to verify the CAS number of your compound to ensure

you are using the intended substance for your application.

Q2: Are there documented uses of Solvent Yellow 83 or Pigment Yellow 83 for improving

signal-to-noise ratio in biological or chemical assays?
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A2: Currently, there is no direct scientific literature documenting the use of either Solvent
Yellow 83 or Pigment Yellow 83 for the explicit purpose of improving signal-to-noise ratios in

research assays. Their primary established use is as a colorant in industrial products like inks,

paints, and plastics.[2][7][8][9]

Q3: Does Pigment Yellow 83 have fluorescent properties?

A3: Yes, Pigment Yellow 83 is known to exhibit fluorescence.[4] This property is attributed to its

conjugated double bond system, which allows the molecule to absorb and emit light.[4] This

inherent fluorescence is a key characteristic that could theoretically be explored for signal

enhancement applications.

Q4: What are the known solubility characteristics of these compounds?

A4:

Solvent Yellow 83 is soluble in solvents such as Butyl Cellosolve, Acetone, Methyl Ethyl

Ketone, and Diacetone Alcohol.[1][2]

Pigment Yellow 83 is largely insoluble in water and has limited solubility in DMSO.[4][5][10] It

shows good resistance to various solvents, acids, and alkalis.[4][6]

Q5: What are the stability properties of Pigment Yellow 83?

A5: Pigment Yellow 83 is noted for its excellent light fastness and heat resistance, being stable

up to approximately 200°C.[4][11] It also possesses good resistance to acids and alkalis.[4][11]

Section 2: Troubleshooting Guide
This troubleshooting guide is based on general principles of fluorescence and dye chemistry,

as specific protocols for Solvent Yellow 83 in signal enhancement are not established.
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Problem Potential Cause Suggested Solution

High Background Signal / Low

Signal-to-Noise Ratio

1. Excessive concentration of

the dye. 2. Non-specific

binding to surfaces or other

molecules. 3. Inadequate

washing steps. 4.

Autofluorescence from sample

components.

1. Titrate the dye to determine

the optimal concentration. 2.

Include blocking agents in your

protocol. 3. Increase the

number and duration of

washing steps. 4. Use

appropriate spectral unmixing

or control samples to subtract

background fluorescence.

No or Weak Signal

1. Incorrect excitation or

emission wavelengths used. 2.

Degradation of the dye due to

improper storage or handling.

3. Quenching of fluorescence

by other components in the

sample. 4. Low concentration

of the target molecule.

1. Consult the technical data

sheet for the dye's spectral

properties and optimize

instrument settings. 2. Store

the dye protected from light

and at the recommended

temperature.[5][10] 3. Identify

and remove potential

quenching agents from the

buffer or sample. 4. Increase

the concentration of the target

molecule if possible.

Precipitation of the Dye

1. Exceeding the solubility limit

of the dye in the chosen

solvent. 2. Incompatibility of

the dye with the buffer system.

1. Ensure the dye

concentration is within its

solubility range for the specific

solvent. For Pigment Yellow

83, which has low solubility,

consider creating a stock

solution in a suitable organic

solvent before diluting it in the

aqueous buffer. 2. Test the

dye's compatibility with

different buffer components

and pH levels.
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Section 3: Hypothetical Experimental Workflow
The following is a hypothetical workflow for evaluating the potential of Pigment Yellow 83 to

enhance a fluorescent signal. This protocol is illustrative and would require significant

optimization.

Hypothetical workflow for evaluating Pigment Yellow 83.

Section 4: Key Physicochemical Properties
The following tables summarize the known properties of Pigment Yellow 83. Data for Solvent
Yellow 83 is less consistently available.

Table 1: General Properties of Pigment Yellow 83

Property Value

Chemical Class Diarylide Pigment[4]

CAS Number 5567-15-7[5][11]

Molecular Formula C36H32Cl4N6O8[5]

Appearance Yellow Powder[4][11]

Table 2: Resistance and Fastness of Pigment Yellow 83 (Scale 1-8, where higher is better)

Property Rating

Light Fastness 6-8[4][6]

Heat Resistance Stable up to 200°C[4][11]

Acid Resistance 5[6][11]

Alkali Resistance 5[6][11]

Water Resistance 5[6][11]

Solvent Resistance Good[4][6]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1172513?utm_src=pdf-body
https://www.benchchem.com/product/b1172513?utm_src=pdf-body
https://www.atamanchemicals.com/pigment-yellow-83_u33463/
https://file.medchemexpress.com/batch_PDF/HY-D0283/Pigment-Yellow-83-DataSheet-MedChemExpress.pdf
https://www.union-pigment.com/tds/pigment-yellow-83-un8228.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0283/Pigment-Yellow-83-DataSheet-MedChemExpress.pdf
https://www.atamanchemicals.com/pigment-yellow-83_u33463/
https://www.union-pigment.com/tds/pigment-yellow-83-un8228.pdf
https://www.atamanchemicals.com/pigment-yellow-83_u33463/
http://www.xcolorpigment.com/pigment-yellow-83.html
https://www.atamanchemicals.com/pigment-yellow-83_u33463/
https://www.union-pigment.com/tds/pigment-yellow-83-un8228.pdf
http://www.xcolorpigment.com/pigment-yellow-83.html
https://www.union-pigment.com/tds/pigment-yellow-83-un8228.pdf
http://www.xcolorpigment.com/pigment-yellow-83.html
https://www.union-pigment.com/tds/pigment-yellow-83-un8228.pdf
http://www.xcolorpigment.com/pigment-yellow-83.html
https://www.union-pigment.com/tds/pigment-yellow-83-un8228.pdf
https://www.atamanchemicals.com/pigment-yellow-83_u33463/
http://www.xcolorpigment.com/pigment-yellow-83.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. colorantsgroup.com [colorantsgroup.com]

2. Solvent Yellow 83 Dyes | CAS 12239-75-7 Manufacturers in India [colorantsgroup.com]

3. worlddyevariety.com [worlddyevariety.com]

4. PIGMENT YELLOW 83 - Ataman Kimya [atamanchemicals.com]

5. file.medchemexpress.com [file.medchemexpress.com]

6. Pigment yellow 83|Benzidine Yellow HR|CAS No.5567-15-7|C.I. No.pigment yellow 83
[xcolorpigment.com]

7. specialchem.com [specialchem.com]

8. A Review on the Structural Properties, Toxicological Analysis, and Ultrasonic-Assisted
Applications of Pigment Yellow 83_Chemicalbook [chemicalbook.com]

9. Veridia Analytics - Pigment Yellow 83 Market By Application [sites.google.com]

10. medchemexpress.com [medchemexpress.com]

11. union-pigment.com [union-pigment.com]

To cite this document: BenchChem. [Technical Support Center: Use of Solvent Yellow 83 in
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172513#improving-signal-to-noise-ratio-with-
solvent-yellow-83]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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